Cas no 1129540-92-6 (N-(3-Bromo-5-cyano-phenyl)-morpholine)
N-(3-Bromo-5-cyano-phenyl)-morpholine is a brominated and cyano-substituted aromatic compound featuring a morpholine functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine and cyano substituents enhance reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. The morpholine moiety contributes to solubility and stability, facilitating further derivatization. Its well-defined molecular architecture ensures consistent performance in complex transformations. Suitable for use in medicinal chemistry research, this compound offers precise functionalization opportunities for developing bioactive molecules. High purity and structural reliability make it a preferred choice for specialized synthetic routes.
1129540-92-6 structure
Product Name:N-(3-Bromo-5-cyano-phenyl)-morpholine
CAS No:1129540-92-6
MF:C11H11BrN2O
MW:267.121841669083
MDL:MFCD17926188
CID:4560883
PubChem ID:44627367
Update Time:2025-05-20
N-(3-Bromo-5-cyano-phenyl)-morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-morpholinobenzonitrile
- N-(3-BROMO-5-CYANO-PHENYL)-MORPHOLINE
- 3-bromo-5-morpholin-4-ylbenzonitrile
- Benzonitrile, 3-bromo-5-(4-morpholinyl)-
- A907390
- MFCD17926188
- 1129540-92-6
- AS-35457
- SCHEMBL3760756
- DTXSID301286329
- CS-0171626
- HRTGYUCAEDJNMR-UHFFFAOYSA-N
- 3-Bromo-5-(4-morpholinyl)benzonitrile
- AKOS027328524
- N-(3-Bromo-5-cyano-phenyl)-morpholine
-
- MDL: MFCD17926188
- Inchi: 1S/C11H11BrN2O/c12-10-5-9(8-13)6-11(7-10)14-1-3-15-4-2-14/h5-7H,1-4H2
- InChI Key: HRTGYUCAEDJNMR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C=C(C=1)N1CCOCC1
Computed Properties
- Exact Mass: 266.00548g/mol
- Monoisotopic Mass: 266.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 36.3
Experimental Properties
- Color/Form: White to Yellow Solid
N-(3-Bromo-5-cyano-phenyl)-morpholine Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
N-(3-Bromo-5-cyano-phenyl)-morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B750365-50mg |
N-(3-Bromo-5-cyano-phenyl)-morpholine |
1129540-92-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B750365-100mg |
N-(3-Bromo-5-cyano-phenyl)-morpholine |
1129540-92-6 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B750365-500mg |
N-(3-Bromo-5-cyano-phenyl)-morpholine |
1129540-92-6 | 500mg |
$ 340.00 | 2022-06-06 | ||
| Alichem | A019093260-5g |
3-Bromo-5-morpholinobenzonitrile |
1129540-92-6 | 97% | 5g |
$998.00 | 2023-09-04 | |
| abcr | AB305842-250 mg |
N-(3-Bromo-5-cyano-phenyl)-morpholine, 97%; . |
1129540-92-6 | 97% | 250 mg |
€354.60 | 2023-07-19 | |
| abcr | AB305842-1 g |
N-(3-Bromo-5-cyano-phenyl)-morpholine, 97%; . |
1129540-92-6 | 97% | 1 g |
€806.30 | 2023-07-19 | |
| Chemenu | CM486148-250mg |
3-Bromo-5-morpholinobenzonitrile |
1129540-92-6 | 98% | 250mg |
$188 | 2023-02-03 | |
| Chemenu | CM486148-1g |
3-Bromo-5-morpholinobenzonitrile |
1129540-92-6 | 98% | 1g |
$467 | 2023-02-03 | |
| AstaTech | 50141-0.25/G |
3-BROMO-5-MORPHOLINOBENZONITRILE |
1129540-92-6 | 97% | 0.25g |
$190 | 2023-09-17 | |
| AstaTech | 50141-1/G |
3-BROMO-5-MORPHOLINOBENZONITRILE |
1129540-92-6 | 97% | 1g |
$475 | 2023-09-17 |
N-(3-Bromo-5-cyano-phenyl)-morpholine Related Literature
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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